Cas no 91645-73-7 (2-4-(diethylsulfamoyl)phenylacetic acid)

• Product Name: 2-4-(diethylsulfamoyl)phenylacetic acid
• CAS No: 91645-73-7
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 4314637
• PubChem ID: 24267810
• Update Time: 2025-10-30

2-4-(diethylsulfamoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-[(diethylamino)sulfonyl]-
• 2-4-(diethylsulfamoyl)phenylacetic acid
• [4-(Diethylsulfamoyl)-phenyl]-acetic acid
• 2-[4-(diethylsulfamoyl)phenyl]acetic acid
• 91645-73-7
• SCHEMBL5452529
• A1-48296
• CSYBJALVJRRDNN-UHFFFAOYSA-N
• EN300-1456917
• 2-(4-(N,N-Diethylsulfamoyl)phenyl)acetic acid

• Inchi： 1S/C12H17NO4S/c1-3-13(4-2)18(16,17)11-7-5-10(6-8-11)9-12(14)15/h5-8H,3-4,9H2,1-2H3,(H,14,15)
• InChI Key： CSYBJALVJRRDNN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(=O)O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 271.08782920Da
• Monoisotopic Mass: 271.08782920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-4-(diethylsulfamoyl)phenylacetic acid

Recent Advances in the Study of 2-4-(Diethylsulfamoyl)phenylacetic Acid (CAS: 91645-73-7)

2-4-(Diethylsulfamoyl)phenylacetic acid (CAS: 91645-73-7) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief synthesizes the latest findings related to this compound, providing insights into its current and future applications.

The compound's structural features, including the diethylsulfamoyl and phenylacetic acid moieties, contribute to its unique biochemical interactions. Recent research has focused on its role as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders. For instance, studies have demonstrated its inhibitory effects on cyclooxygenase (COX) enzymes, suggesting potential applications in anti-inflammatory therapies. Additionally, its sulfonamide group has been linked to enhanced bioavailability and target specificity, making it a valuable scaffold for further medicinal chemistry optimization.

In terms of synthetic chemistry, advancements have been made in the efficient production of 2-4-(diethylsulfamoyl)phenylacetic acid. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies. Furthermore, computational modeling has been utilized to predict the compound's interactions with biological targets, aiding in the design of more potent analogs.

Recent preclinical studies have highlighted the compound's efficacy in animal models of disease. For example, in a murine model of rheumatoid arthritis, 2-4-(diethylsulfamoyl)phenylacetic acid exhibited significant reduction in joint inflammation and pain, comparable to existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings underscore its potential as a safer and more effective alternative, with fewer gastrointestinal side effects. Moreover, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been characterized, providing a foundation for future clinical trials.

Despite these promising results, challenges remain in the development of 2-4-(diethylsulfamoyl)phenylacetic acid as a therapeutic agent. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed. Ongoing research is exploring these aspects, with preliminary data indicating favorable outcomes. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2-4-(diethylsulfamoyl)phenylacetic acid (CAS: 91645-73-7) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with advancements in synthetic and computational methodologies, position it as a viable candidate for addressing unmet medical needs. Future studies should focus on optimizing its therapeutic index and advancing it through clinical development pipelines. This brief underscores the importance of continued investment in research to unlock the full potential of this promising compound.